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Compound of Interest

Compound Name: Aminoguanidine sulfate

Cat. No.: B086207 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Aminoguanidine sulfate is paramount. This document provides immediate,

procedural guidance for the safe use, storage, and disposal of Aminoguanidine sulfate,

forming a critical component of laboratory safety protocols.

Hazard Identification and Personal Protective
Equipment
Aminoguanidine sulfate is classified as a hazardous chemical and requires careful handling

to avoid adverse health effects. It can cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2] Therefore, adherence to personal protective equipment (PPE)

guidelines is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

glasses compliant with OSHA's

29 CFR 1910.133 or European

Standard EN166.[1][2]

To prevent eye irritation from

splashes or dust.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat or other protective

clothing to prevent skin

exposure.[1][2]

To avoid direct skin contact

which can cause irritation.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[2]

Ensure adequate ventilation,

such as working in a fume

hood.[2]

To prevent inhalation of dust

which may cause respiratory

tract irritation.[2]

Operational Plan for Safe Handling
A systematic approach to handling Aminoguanidine sulfate from receipt to disposal minimizes

risks.

Step-by-Step Handling Protocol

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Wear

appropriate PPE during inspection.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep away from heat, sparks, and flame.[3]

Weighing and Preparation:
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Conduct all weighing and solution preparation in a well-ventilated area, preferably a

chemical fume hood, to minimize dust generation and inhalation.[2]

Use dedicated, clean spatulas and weighing boats.

Avoid creating dust.[1][2][3]

During Use:

Wear the full complement of recommended PPE at all times.

Avoid contact with eyes, skin, and clothing.[2][3]

Wash hands thoroughly after handling.[1]

Spill Management: In the event of a spill, follow the emergency procedures outlined below.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.[1][2]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1][2]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid.[2]

Spill and Leak Cleanup

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.[2]

Contain: Use proper personal protective equipment as indicated in the PPE section.

Clean-up:

For solid spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled disposal container.[1][2]

Avoid generating dusty conditions.[2]

Clean the spill area thoroughly with soap and water.

Disposal Plan
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Proper disposal of Aminoguanidine sulfate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[4] Waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[4] Do not empty into drains.[1]

Contaminated Packaging: Handle uncleaned containers like the product itself.[4] Do not

reuse empty containers.

Safe Handling Workflow
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Aminoguanidine Sulfate: Safe Handling and Emergency Workflow
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Caption: Workflow for handling Aminoguanidine sulfate, including emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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